Cas no 17811-32-4 (1(3H)-Isobenzofuranone,4-methoxy-5-methyl-6-[(3-methyl-2-buten-1-yl)oxy]-)

• Product Name: 1(3H)-Isobenzofuranone,4-methoxy-5-methyl-6-[(3-methyl-2-buten-1-yl)oxy]-
• CAS No: 17811-32-4
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 236514
• PubChem ID: 176955
• Update Time: 2025-11-01

1(3H)-Isobenzofuranone,4-methoxy-5-methyl-6-[(3-methyl-2-buten-1-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,4-methoxy-5-methyl-6-[(3-methyl-2-buten-1-yl)oxy]-
• 3-Deoxyzinnolide
• 4-methoxy-5-methyl-6-(3-methylbut-2-enoxy)-3H-2-benzofuran-1-one
• 5-<3,3-Dimethyl-allyloxy>-4-methoxy-5-methyl-phthalid
• 6-[(3',3'-Dimethylallyl)oxy]-4-methoxy-5-methylphthalide
• [ "" ]
• 17811-32-4
• 1(3H)-Isobenzofuranone, 4-methoxy-5-methyl-6-((3-methyl-2-butenyl)oxy)-
• 6-((3',3'-Dimethylallyl)oxy)-4-methoxy-5-methylphthalide
• NCGC00381329-01
• Phthalide, 4-methoxy-5-methyl-6-((3-methyl-2-butenyl)oxy)-
• NCGC00381329-01_C15H18O4_4-Methoxy-5-methyl-6-[(3-methyl-2-buten-1-yl)oxy]-2-benzofuran-1(3H)-one
• AKOS032948916
• 6-(3',3'-dimethylallyloxy)-4-methoxy-5-methylphthalide
• 4-methoxy-5-methyl-6-(3-methylbut-2-enoxy)-3H-2-benzouran-1-one
• CHEBI:200173
• starbld0000795
• FS-9454
• 1(3H)-Isobenzofuranone, 4-methoxy-5-methyl-6-[(3-methyl-2-buten-1-yl)oxy]-
• DTXSID70170426
• 4-METHOXY-5-METHYL-6-[(3-METHYLBUT-2-EN-1-YL)OXY]-3H-2-BENZOFURAN-1-ONE

• Inchi： 1S/C15H18O4/c1-9(2)5-6-18-13-7-11-12(8-19-15(11)16)14(17-4)10(13)3/h5,7H,6,8H2,1-4H3
• InChI Key： BGCNHXQQGSIHRP-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C(C)=C(C=2C1)OC)OC/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 262.12100
• Monoisotopic Mass: 262.120509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• XLogP3: 3.2

Experimental Properties

• Color/Form: Powder
• Density: 1.141
• Boiling Point: 448.6°Cat760mmHg
• Flash Point: 200.7°C
• Refractive Index: 1.54
• PSA: 44.76000
• LogP: 3.01900
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1(3H)-Isobenzofuranone,4-methoxy-5-methyl-6-[(3-methyl-2-buten-1-yl)oxy]- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1(3H)-Isobenzofuranone,4-methoxy-5-methyl-6-[(3-methyl-2-buten-1-yl)oxy]-

Comprehensive Overview of 1(3H)-Isobenzofuranone, 4-methoxy-5-methyl-6-[(3-methyl-2-buten-1-yl)oxy] (CAS No. 17811-32-4)

1(3H)-Isobenzofuranone, 4-methoxy-5-methyl-6-[(3-methyl-2-buten-1-yl)oxy] (CAS No. 17811-32-4) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, commonly referred to as 4-methoxy-5-methyl-6-(3-methylbut-2-enyloxy)-1(3H)-isobenzofuranone, is characterized by its unique structural features and chemical properties, making it a valuable intermediate in the synthesis of complex molecules.

The molecular formula of 1(3H)-Isobenzofuranone, 4-methoxy-5-methyl-6-[(3-methyl-2-buten-1-yl)oxy] is C₁₆H₂₀O₄, and its molecular weight is approximately 276.32 g/mol. The compound consists of an isobenzofuranone core with substituents that include a methoxy group at the 4-position, a methyl group at the 5-position, and a (3-methylbut-2-enyloxy) group at the 6-position. These functional groups contribute to its reactivity and potential for diverse chemical transformations.

In recent years, 1(3H)-Isobenzofuranone, 4-methoxy-5-methyl-6-[(3-methyl-2-buten-1-yl)oxy] has gained attention in the pharmaceutical industry due to its potential as a lead compound for drug discovery. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory and antioxidant properties. A study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, 1(3H)-Isobenzofuranone, 4-methoxy-5-methyl-6-[(3-methyl-2-buten-1-yl)oxy] has also been explored in the development of agrochemicals. Its structural similarity to natural products found in plants has led to investigations into its potential as a plant growth regulator or pesticide. A recent study in the Pest Management Science journal demonstrated that this compound can effectively control certain plant pathogens without causing significant harm to the environment.

In materials science, 1(3H)-Isobenzofuranone, 4-methoxy-5-methyl-6-[(3-methyl-2-buten-1-yl)oxy] has been utilized as a building block for the synthesis of advanced polymers and coatings. Its unique combination of functional groups allows for the creation of materials with tailored properties, such as improved thermal stability and mechanical strength. A study published in the Journal of Polymer Science: Part A: Polymer Chemistry reported on the synthesis of copolymers incorporating this compound, which exhibited enhanced performance in various applications.

The synthesis of 1(3H)-Isobenzofuranone, 4-methoxy-5-methyl-6-[(3-methyl-2-buten-1-yloxy) involves several well-established chemical reactions. One common approach is to start with an appropriate isobenzofuranone derivative and introduce the desired substituents through selective functionalization steps. For example, a methylation reaction can be used to introduce the methoxy group at the 4-position, followed by an alkylation step to add the (3-methylbutenyl) group at the 6-position. The final step typically involves a ring closure reaction to form the isobenzofuranone core.

The physical properties of 1(3H)-Isobenzofuranone, 4-methoxy-5-methyl-6-(3-methylbutenyl)oxy) are also noteworthy. It is a solid at room temperature with a melting point ranging from 70°C to 75°C. The compound is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical processes and formulations.

Safety considerations are essential when handling 1(3H)-Isobenzofuranone, 4-methoxy-5-methyl-(3-methylbutenyl)oxy). While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and safety goggles, and storing the compound in a well ventilated area away from incompatible materials.

In conclusion, 1(3H)-Isobenzofuranone, 4-methoxy-(methylbutenyl) oxy) (CAS No. 17811-) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.